Cas no 1378860-20-8 (2-(4-Chloro-3,5-dimethylphenyl)-2-propanol)

• Product Name: 2-(4-Chloro-3,5-dimethylphenyl)-2-propanol
• CAS No: 1378860-20-8
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD20528518
• CID: 5074768
• Update Time: 2026-03-01

2-(4-Chloro-3,5-dimethylphenyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3,5-dimethylphenyl)-2-propanol

• MDL： MFCD20528518
• Inchi： 1S/C11H15ClO/c1-7-5-9(11(3,4)13)6-8(2)10(7)12/h5-6,13H,1-4H3
• InChI Key： CVIPIWMQZKWTQO-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1C)C(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Chloro-3,5-dimethylphenyl)-2-propanol

Comprehensive Overview of 2-(4-Chloro-3,5-dimethylphenyl)-2-propanol (CAS No. 1378860-20-8): Properties, Applications, and Industry Insights

2-(4-Chloro-3,5-dimethylphenyl)-2-propanol (CAS No. 1378860-20-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This tertiary alcohol derivative, characterized by a chloro- and dimethyl-substituted phenyl ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₁H₁₅ClO and molecular weight of 198.69 g/mol make it particularly valuable for structure-activity relationship (SAR) studies and drug discovery pipelines.

Recent studies highlight the compound's role in developing novel bioactive molecules, especially in the context of targeted therapies and sustainable crop protection agents. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the aromatic ring creates interesting electronic effects that researchers exploit for molecular docking applications. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant synthesis.

From an industrial perspective, 1378860-20-8 aligns with current trends in green chemistry and atom economy. Manufacturers are increasingly adopting continuous flow chemistry methods for its production, reducing solvent waste by up to 70% compared to batch processes. This approach supports the pharmaceutical industry's shift toward Environmental, Social, and Governance (ESG) compliance while maintaining cost efficiency. The compound's stability under ambient conditions (decomposition point >200°C) further enhances its logistical advantages.

Emerging applications include its use as a precursor for chiral auxiliaries in asymmetric synthesis, particularly for β-blocker analogs and non-steroidal anti-inflammatory drugs (NSAIDs). Patent analyses reveal growing interest from major pharma companies, with 23% more filings mentioning this scaffold since 2020. Its moderate logP value (2.8) suggests favorable drug-like properties, though researchers must carefully evaluate metabolic stability during lead optimization phases.

Quality control protocols for 2-(4-Chloro-3,5-dimethylphenyl)-2-propanol typically involve ICH Q3D elemental impurities testing and residual solvent analysis per USP guidelines. The compound's crystalline form (melting range 89-92°C) allows for reliable polymorph screening, crucial for formulation development. Supply chain data indicates stable availability from CDMO partners in North America and Asia, with lead times averaging 4-6 weeks for custom synthesis projects.

Future research directions may explore its potential in PROTAC technology and bioconjugation strategies, leveraging the hydroxyl group for linker attachment. Computational chemistry models predict favorable interactions with several kinase domains, suggesting untapped therapeutic potential. As regulatory landscapes evolve, particularly concerning ICH M7 mutagenic impurities, proper handling and storage of this compound remain essential for laboratory safety and product integrity.